Cas no 3837-34-1 (Q Bu)

• Product Name: Q Bu
• CAS No: 3837-34-1
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 923429
• PubChem ID: 13783311
• Update Time: 2025-04-19

Q Bu Chemical and Physical Properties

Names and Identifiers

• Q Bu
• 1-N-BUTYLQUINUCLIDINIUM BROMIDE
• N-N-BUTYLQUINUCLIDINIUM BROMIDE
• Butyl (2S)-2,5-diamino-5-oxopentanoate
• SCHEMBL8749113
• 3837-34-1
• 1-n-butylquinuclidinium bromide, N-n-butylquinuclidinium bromide.

• Inchi： 1S/C9H18N2O3/c1-2-3-6-14-9(13)7(10)4-5-8(11)12/h7H,2-6,10H2,1H3,(H2,11,12)/t7-/m0/s1
• InChI Key： HVKWQKRQGKCDSG-ZETCQYMHSA-N
• SMILES： O(C([C@H](CCC(N)=O)N)=O)CCCC

Computed Properties

• Exact Mass: 202.13200
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.41000
• LogP: 1.32310